Cas no 27475-09-8 (Methyl 5-acetyl-2-(benzyloxy)benzoate)

• Product name: Methyl 5-acetyl-2-(benzyloxy)benzoate
• CAS No: 27475-09-8
• MF: C₁₇H₁₆O₄
• MW: 284.3065
• CID: 1089925
• PubChem ID: 12368981

Methyl 5-acetyl-2-(benzyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-acetyl-2-(benzyloxy)benzoate
• 2-Benzyloxy-5-acetylbenzoic Acid Methyl Ester
• benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester
• Methyl 2-(benzyloxy)-5-acetylbenzoate
• methyl5-acetyl-2-(benzyloxy)benzoate
• methyl 5-acetyl-2-phenylmethoxybenzoate
• Methyl 5-Acetyl-2-(Benzyl-Oxy)Benzoate
• CCBVZNHYLQHOLD-UHFFFAOYSA-N
• Methyl 2-benzyloxy-5-acetylbenzoate
• AX8281927
• Y6153
• 5-Acetyl-2-benzyloxybenzoic acid methyl ester
• S6D36MW93E
• CS-M1166
• Benzoic acid,5-acetyl-2-(phenylmethoxy)-,methyl ester
• MFCD00075778
• AKOS022173487
• A913295
• DTXSID00494708
• AS-19734
• SCHEMBL131382
• 2-BENZYL-5-ACETYL METHYL SALICYLATE
• 27475-09-8
• DB-032236

• MDL： MFCD00075778
• Inchi： 1S/C17H16O4/c1-12(18)14-8-9-16(15(10-14)17(19)20-2)21-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： CCBVZNHYLQHOLD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.9

Experimental Properties

• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 69-72°C
• Solubility: Almost insoluble (0.063 g/l) (25 º C),
• PSA: 52.6

Methyl 5-acetyl-2-(benzyloxy)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones